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Compound of Interest

Compound Name: (Z2)-Azoxystrobin

Cat. No.: B601239

Technical Support Center: Optimizing (Z)-
Azoxystrobin Spray Application

This technical support center provides researchers, scientists, and drug development
professionals with guidance on achieving uniform coverage of (Z)-Azoxystrobin in
experimental settings. Accurate and consistent application is critical for reliable and
reproducible results.

Troubleshooting Guide

This guide addresses common issues encountered during the spray application of (Z)-
Azoxystrobin.
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Issue

Potential Cause(s)

Recommended Solution(s)

Uneven Coverage (Streaking

or Patchiness)

- Improper nozzle selection-
Incorrect boom height-
Inconsistent travel speed-
Clogged nozzles- Inadequate

spray volume

- Select nozzles that produce a
medium droplet size for a
balance of coverage and drift
control.[1]- Maintain a boom
height that allows for 30-50%
overlap between nozzle
patterns. Ageneral rule isa 1:1
ratio of nozzle spacing to
boom height.[2]- Ensure a
constant and appropriate travel
speed; faster speeds can
reduce coverage.[3]- Regularly
inspect and clean all nozzles
and filters before and during
application.[4]- Increase the
spray volume (gallons per acre
or liters per hectare) to ensure
thorough coverage, especially

in dense canopies.[3][5]

Spray Drift (Off-Target

Deposition)

- Small droplet size- High
spray pressure- High boom
height- Windy conditions- High

temperatures and low humidity

- Use nozzles that produce
coarser droplets, such as air-
induction nozzles, to minimize
drift.[1]- Operate within the
recommended pressure range
for the selected nozzle; higher
pressures create finer droplets.
[1][2]- Lower the boom as
much as possible while
maintaining uniform coverage.
[3]- Avoid spraying in wind
speeds exceeding 10-12 mph.-
Spray during cooler parts of
the day when humidity is

higher to reduce evaporation.

[6]7]
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- Use nozzles that produce
medium-sized droplets to

] penetrate dense foliage.[1]-
- Coarse droplet size- Low
. ) Increase spray volume to
Poor Canopy Penetration spray volume- Inappropriate
ensure droplets reach the
nozzle type )
lower canopy.[5]- Consider

using twin-fan or cone nozzles

for better canopy penetration.

o ) - Use an anti-foaming agent or
o - Agitation issues- Certain ) ] ]
Foaming in Spray Tank } ) select adjuvants with anti-foam
adjuvant properties _
properties.[8][9]

- Conduct a jar test to ensure

- Incompatible tank mix- Poor compatibility of all tank mix
Clogged Nozzles quality water- Inadequate components.- Use clean water
filtration and appropriate screens and

filters on the sprayer.[4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal droplet size for (Z)-Azoxystrobin application?

Al: For most applications of systemic fungicides like azoxystrobin, a medium droplet size (200-
400 microns) is recommended. This provides a balance between good coverage and reduced
potential for spray drift.[1] Finer droplets can provide better coverage but are more susceptible
to drift, while very coarse droplets may not provide adequate coverage.[1][5]

Q2: How do I select the right nozzle for my experiment?

A2: Nozzle selection depends on the target, desired droplet size, and operating pressure.[2]
Extended-range flat-fan nozzles are versatile and provide good distribution over a range of
pressures.[2] For enhanced coverage and canopy penetration, twin-fan or hollow-cone nozzles
can be effective.[10] Air-induction nozzles are excellent for minimizing drift. Always consult the
manufacturer's charts for your specific nozzle to determine the droplet size at your intended
operating pressure.[1]
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Q3: What is the recommended spray pressure?

A3: The optimal pressure is dependent on the nozzle type and desired droplet size. A typical
range for many applications is 30 to 60 psi.[2] Increasing pressure will generally decrease
droplet size, which can improve coverage but also increases the risk of drift.[1][2] It is crucial to
operate within the manufacturer's recommended pressure range for the chosen nozzle.[1]

Q4: How does spray volume affect coverage?

A4: Higher spray volumes generally result in better coverage.[3][5] For foliar applications with
ground equipment, a common recommendation is 15 to 20 gallons per acre.[5] Insufficient
spray volume can lead to patchy coverage and reduced efficacy.

Q5: Should I use an adjuvant with (Z)-Azoxystrobin?

A5: Yes, adjuvants can significantly improve the performance of your spray application.[3][9]
Different types of adjuvants offer various benefits:

o Surfactants: Reduce the surface tension of spray droplets, leading to better spreading on the
leaf surface.

» Oils (Mineral or Vegetable): Can enhance penetration of the active ingredient through the
plant cuticle.[9]

 Drift Retardants: Increase the viscosity of the spray solution to produce larger droplets and
reduce drift.[8][9]

A study on adjuvants mixed with azoxystrobin found that all tested adjuvants improved spray
quality by creating more uniform droplet sizes and reducing the percentage of small, drift-prone
droplets.[8][11]

Q6: How do environmental conditions impact my spray application?
A6: Environmental conditions play a critical role in the success of a spray application.

e Wind: Wind is a major cause of spray drift. It is best to spray in low wind conditions.[6]
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o Temperature and Humidity: High temperatures and low humidity can cause spray droplets to
evaporate more quickly, reducing their size and increasing the potential for drift.[6][7]
Applying in cooler, more humid conditions is preferable.

Experimental Protocols & Data
Protocol for Evaluating Spray Coverage

A common method for assessing spray coverage involves the use of water-sensitive paper.

o Placement of Collectors: Place water-sensitive paper cards at various locations and
orientations within the target canopy (e.g., upper, middle, lower canopy; top and underside of
leaves).[12][13]

o Spray Application: Prepare the (Z)-Azoxystrobin solution and apply it using the desired
sprayer setup (nozzle type, pressure, speed, etc.).

o Collection and Analysis: After the spray has dried, carefully collect the water-sensitive cards.

o Coverage Assessment: Analyze the cards to determine the percentage of the area covered
by spray droplets and the number of droplets per unit area. This can be done visually or with
image analysis software.[13][14]

o Optimization: Adjust spray parameters as needed based on the coverage assessment and
repeat the process until uniform coverage is achieved.

Data Tables

Table 1: Nozzle Types and General Characteristics
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Nozzle Type

Typical Droplet
Size

Best For

Considerations

Extended-Range Flat-

Fine to Coarse

General use, good

Droplet size is very

dependent on

Fan distribution[2]
pressure.
. ) Dense canopies, May require higher
Twin-Fan Medium )
improved coverage spray volumes.
Fungicide applications  Can produce more
Hollow-Cone Fine to Medium requiring thorough fine, drift-prone
coverage[10] droplets.[15]
o ] May not provide as
) ) Coarse to Very Minimizing drift,
Air-Induction thorough coverage as

Coarse

systemic products

finer sprays.

Table 2: Effect of Adjuvants on (Z)-Azoxystrobin Spray Solution Properties

Effect on Droplet

Effect on Droplet

Adjuvant Type Effect on pH . . .
Evaporation Uniformity

Silicone Reduced May increase Improved[8][11]
Propionic Acid + Soy

o Reduced Reduced Improved[8][11]
Lecithin
Sodium Lauryl Ether o

No significant change Reduced Improved[8][11]
Sulfate
Orange Essential Oil No significant change Reduced Improved[8][11]
Visualizations
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Caption: Workflow for optimizing spray application parameters.
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Problem:
Non-Uniform Coverage

Check for clogged nozzles
and incorrect boom height.

Increase spray volume (GPA/LHa)
and/or slow travel speed.

Use drift-reducing nozzles,
lower pressure, and avoid
windy conditions.

Coverage Optimized

Click to download full resolution via product page

Caption: Decision tree for troubleshooting uneven spray coverage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fon.com [fbn.com]

e 2. plantscience.psu.edu [plantscience.psu.edu]

¢ 3. Factors Influencing Spray Coverage [extension.sdstate.edu]
¢ 4. cdms.telusagcg.com [cdms.telusagcg.com]

e 5. Fungicide Application Coverage in Managing Disease | Crop Science US
[cropscience.bayer.us]

e 6. PI232/P1232: Managing Pesticide Drift [edis.ifas.ufl.edu]

e 7. ars.usda.gov [ars.usda.gov]

» 8. scielo.br [scielo.br]

e 9. scielo.br [scielo.br]

e 10. Buyer's Guide for Selecting the Best Nozzle for Fungicides [dultmeier.com]
e 11. researchgate.net [researchgate.net]

o 12. Evaluating Pesticide Spray Coverage Patterns for Improved Pest Control Efficacy |
Farms.com [m.farms.com]

e 13. researchgate.net [researchgate.net]

e 14. 10 Ways to Improve Pesticide Spray Coverage and Efficacy - Pest Prophet Blog
[blog.pestprophet.com]

» 15. cabidigitallibrary.org [cabidigitallibrary.org]

« To cite this document: BenchChem. [Optimizing spray application parameters for uniform (Z)-
Azoxystrobin coverage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601239#optimizing-spray-application-parameters-for-
uniform-z-azoxystrobin-coverage]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b601239?utm_src=pdf-custom-synthesis
https://www.fbn.com/community/blog/how-to-select-the-right-nozzles-for-your-sprayer
https://plantscience.psu.edu/research/centers/turf/research/papers/2006/shepard-june06.pdf
https://extension.sdstate.edu/factors-influencing-spray-coverage
https://www.cdms.telusagcg.com/ldat/ldI9C000.pdf
https://www.cropscience.bayer.us/articles/bayer/fungicide-application-coverage-in-managing-disease
https://www.cropscience.bayer.us/articles/bayer/fungicide-application-coverage-in-managing-disease
https://edis.ifas.ufl.edu/publication/PI232
https://www.ars.usda.gov/ARSUserFiles/30320505/grasshopper/Extras/PDFs/IPM%20Handbook/II7.pdf
https://www.scielo.br/j/eagri/a/gp4C5mBXVBMHcDRhC83CVXP/?lang=en
https://www.scielo.br/j/eagri/a/gp4C5mBXVBMHcDRhC83CVXP/?format=pdf&lang=en
https://www.dultmeier.com/buyers-guide-for-selecting-the-best-nozzle-for-fungicides
https://www.researchgate.net/publication/336992992_INTERACTIONS_BETWEEN_ADJUVANTS_AND_THE_FUNGICIDE_AZOXYSTROBINBENZOVINDIFLUPYR_IN_HYDRAULIC_SPRAYING
https://m.farms.com/news/evaluating-pesticide-spray-coverage-patterns-for-improved-pest-control-efficacy-136650.aspx
https://m.farms.com/news/evaluating-pesticide-spray-coverage-patterns-for-improved-pest-control-efficacy-136650.aspx
https://www.researchgate.net/publication/328889788_Evaluating_pesticide_spray_coverage_patterns_for_improved_pest_control_efficacy
https://blog.pestprophet.com/10-ways-to-improve-pesticide-spray-coverage/
https://blog.pestprophet.com/10-ways-to-improve-pesticide-spray-coverage/
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173097539
https://www.benchchem.com/product/b601239#optimizing-spray-application-parameters-for-uniform-z-azoxystrobin-coverage
https://www.benchchem.com/product/b601239#optimizing-spray-application-parameters-for-uniform-z-azoxystrobin-coverage
https://www.benchchem.com/product/b601239#optimizing-spray-application-parameters-for-uniform-z-azoxystrobin-coverage
https://www.benchchem.com/product/b601239#optimizing-spray-application-parameters-for-uniform-z-azoxystrobin-coverage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b601239?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

